2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one

• IUPAC Name: 2-(4-phenylphenyl)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C20H13NO2/c22-20-17-8-4-5-9-18(17)21-19(23-20)16-12-10-15(11-13-16)14-6-2-1-3-7-14/h1-13H
• InChI Key: OALNQNXMFRJAEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=NC4=CC=CC=C4C(=O)O3
• Molecular Formula: C20H13NO2
• Molecular Weight: 299.3 g/mol

Description

2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one, also known as BBOX, is a synthetic compound that has attracted attention in recent years due to its potential applications in scientific research. BBOX belongs to the class of benzoxazinone derivatives, which have been studied for their various biological activities. In

Mechanism of Action

The mechanism of action of 2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one is not fully understood, but it is believed to involve the inhibition of COX-2 activity and the induction of apoptosis in cancer cells. 2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one has also been shown to modulate the expression of various genes involved in inflammation and cancer, suggesting that it may have multiple targets in the cell.
Biochemical and Physiological Effects:
2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one has been found to have various biochemical and physiological effects in vitro and in vivo. In animal studies, 2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one has been shown to reduce inflammation, inhibit tumor growth, and improve cognitive function. In vitro studies have demonstrated that 2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one can induce apoptosis in cancer cells, inhibit COX-2 activity, and protect neurons against oxidative stress.

Advantages and Limitations for Lab Experiments

2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one has several advantages for use in lab experiments, including its high purity and stability, and its ability to inhibit COX-2 activity and induce apoptosis in cancer cells. However, 2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one also has some limitations, including its limited solubility in aqueous solutions, which may require the use of organic solvents. In addition, the mechanism of action of 2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one, including its potential use as an anti-cancer agent, its role in neuroprotection, and its effects on inflammation. Further research is needed to fully understand the mechanism of action of 2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one and its potential targets in the cell. In addition, the development of novel derivatives of 2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one may lead to compounds with improved efficacy and selectivity for specific biological activities.

Synthesis Methods

2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one can be synthesized using a variety of methods, including the reaction of 2-aminophenol with 4-biphenylcarboxylic acid chloride in the presence of a base. Another method involves the reaction of 2-hydroxybenzamide with 4-biphenylcarboxylic acid in the presence of a dehydrating agent. The synthesis of 2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one has been optimized to produce high yields and purity, making it a suitable compound for scientific research.

Scientific Research Applications

2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one has been studied for its various biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. 2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one has also been found to induce apoptosis in cancer cells, making it a potential anti-cancer agent. In addition, 2-(4-biphenylyl)-4H-3,1-benzoxazin-4-one has been shown to protect neurons against oxidative stress, suggesting its potential use in the treatment of neurodegenerative diseases.